Cas no 155697-64-6 (ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate)

155697-64-6 structure
Product name:ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate
ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 155697-64-6
- ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate
- SCHEMBL4893267
- KKVSEFNKUVENSF-UHFFFAOYSA-N
- DTXSID60740071
-
- Inchi: InChI=1S/C18H16N2O4/c1-3-24-18(21)17-16(12-7-5-4-6-8-12)14-11-13(20(22)23)9-10-15(14)19(17)2/h4-11H,3H2,1-2H3
- InChI Key: KKVSEFNKUVENSF-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 324.11100700Da
- Monoisotopic Mass: 324.11100700Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.1Ų
- XLogP3: 4
ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate Related Literature
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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